Cas no 13745-19-2 (3-Bromo-1,4-dimethyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-Bromo-1,4-dimethyl-1H-pyrazole-5-carboxylic acid
• CAS No: 13745-19-2
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• MDL: MFCD22030966
• CID: 4815976
• Update Time: 2023-08-19

3-Bromo-1,4-dimethyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1,4-dimethyl-1H-pyrazole-5-carboxylic acid
• AK00740568

• MDL： MFCD22030966
• Inchi： 1S/C6H7BrN2O2/c1-3-4(6(10)11)9(2)8-5(3)7/h1-2H3,(H,10,11)
• InChI Key： VIBCDHZCTPIMHR-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C(C(=O)O)N(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1